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The table below summarizes the key identifiers and properties of Fequesetide essential for laboratory

handling and solution preparation.

Property Specification

CAS Number 476014-70-7 [1] [2]

Synonyms TB-500, TB-500 Fragment (17-23), Ac-LKKTETQ [1] [3] [4]

Molecular Formula C₃₆H₆₆N₁₀O₁₃ [1] [2] [4]

Molecular Weight 846.97 g/mol [1] [4]

Amino Acid Sequence Ac-Leu-Lys-Lys-Thr-Glu-Thr-Gln (Ac-LKKTETQ) [1] [4]

Appearance White to off-white lyophilized powder [1] [4]

Solubility ≥ 100 mg/mL in water [1] [2]

Purity Typically ≥95% (HPLC) [4]
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Reconstitution and Storage

Reconstitution: Dissolve the lyophilized peptide in sterile bacteriostatic water or phosphate-buffered
saline (PBS) to the desired concentration [5]. Gently swirl the vial until the powder is fully dissolved;

avoid vigorous shaking to prevent peptide degradation.
Stock Solution Storage: Aliquot the reconstituted solution and store at ≤ -18°C for long-term

preservation. Avoid repeated freeze-thaw cycles [4].

In Vitro Wound Healing/Cell Migration Assay

This protocol models wound healing and evaluates the peptide's effect on cell migration.

Key Reagents: Fequesetide (stock solution), cell culture media, sterile PBS, cell lines (e.g., human
umbilical vein endothelial cells - HUVECs, or fibroblasts) [4].

Procedure:
Cell Seeding: Seed cells in a culture plate or dish and grow them to 100% confluence.

Wound Creation: Use a sterile pipette tip to create a straight, scratch "wound" on the cell
monolayer.

Washing: Gently wash the plate with PBS to remove detached cells.
Treatment: Add culture media containing Fequesetide at working concentrations. A typical

tested concentration is in the nanomolar range (e.g., 50 nM) [4]. Include a vehicle control (e.g.,
PBS).

Incubation and Imaging: Incubate cells and capture images of the wound area at regular
intervals (e.g., 0, 12, 24 hours) using a microscope.

Analysis: Quantify the rate of wound closure by measuring the change in the cell-free area
over time using image analysis software [4].

In Vivo Wound Healing Model

This protocol assesses the peptide's efficacy in a living organism with impaired healing.

Key Reagents: Fequesetide in PBS or hydrogel vehicle [4].

Procedure:
Animal Model: Use aged or diabetic (e.g., db/db) mice, which have delayed healing responses

[4].
Wound Creation: Create full-thickness dermal wounds on the dorsum under anesthesia.

Treatment: Administer Fequesetide topically (in hydrogel) to the wound site or systemically
(e.g., intraperitoneal injection). A study using the parent molecule, Thymosin Beta-4, applied 5
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μg of peptide in PBS or hydrogel per wound [4].

Monitoring: Monitor wounds daily for contraction and closure.
Tissue Collection: At the endpoint (e.g., 7-10 days post-wounding), collect wound tissue for

histological analysis.
Analysis: Assess re-epithelialization, collagen deposition, and angiogenesis (new blood vessel

formation) in tissue sections [4].

Angiogenesis Tube Formation Assay

This protocol evaluates the peptide's ability to stimulate blood vessel formation.

Key Reagents: Fequesetide, Matrigel or other extracellular matrix, HUVECs, endothelial cell media
[4].

Procedure:
Matrix Preparation: Thaw Matrigel on ice and coat the wells of a pre-chilled tissue culture

plate. Allow it to polymerize at 37°C for 30-60 minutes.
Cell Preparation: Trypsinize HUVECs and prepare a cell suspension.

Treatment: Seed HUVECs onto the polymerized Matrigel in media containing Fequesetide
(e.g., 50 nM) or a vehicle control [4].

Incubation: Incubate cells at 37°C for 4-18 hours.
Analysis: Capture images under a microscope and quantify the formation of capillary-like tube

structures by measuring total tube length, number of branches, or meshes per field.

Mechanism of Action and Signaling Pathway

Fequesetide functions primarily by binding to globular actin (G-actin) and influencing cytoskeletal

dynamics, which leads to increased cell migration and pro-angiogenic signaling [4].
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Key Research Findings and Data

The table below summarizes quantitative results from selected preclinical studies on Fequesetide and its

parent peptide.
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Study Model Treatment Key Findings Reference

Full-thickness rat
skin wound

Thymosin
Beta-4 (TB4)

42-61% increased re-epithelialization; >11%
greater wound contraction; 2-3x increase in

keratinocyte migration [4]

PMID:
10469335

Aged/Dibetic mice
wound

TB4 &

LKKTETQ
fragment

Significant increase in wound contracture and

collagen deposition; synthetic fragment
promoted repair comparable to full TB4

molecule [4]

PMID:

12581423

In vitro
angiogenesis
(HUVECs)

LKKTETQ

fragment (50
nM)

Promoted cell migration, tube formation, and

vessel sprouting; activity was actin-dependent
[4]

PMID:

14500546

Endothelial
Progenitor Cells
(EPCs)

Thymosin
Beta-4

Increased VEGF expression; promoted
angiogenesis via Akt/eNOS signaling pathway

[4]

PMID:
29956769

Critical Research Considerations

Metabolite Activity: A 2024 study suggests the primary wound-healing activity of Fequesetide (Ac-

LKKTETQ) may be attributable to its metabolite, Ac-LKKTE. This indicates it might function as a pro-
drug, a critical consideration for dosing and experimental design [6].

Research Use Only: Fequesetide is not approved for human or veterinary therapeutic use. It is
intended for laboratory research purposes only [1] [3] [4].

Safety: While Thymosin Beta-4 has an excellent safety profile in clinical trials for dermal healing,
formal safety studies on the synthetic Fequesetide are lacking [6]. Standard laboratory safety

procedures must be followed.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Chemical and Physical Properties of Fequesetide]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b12881546#fequesetide-

laboratory-application-methods]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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